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Compound of Interest

Compound Name:
2-Chloro-5-

(trifluoromethyl)pyrimidine

Cat. No.: B1367454 Get Quote

An In-depth Technical Guide to the Safety and Handling of 2-Chloro-5-
(trifluoromethyl)pyrimidine

Introduction

2-Chloro-5-(trifluoromethyl)pyrimidine (CAS No: 69034-12-4, Molecular Formula:

C₅H₂ClF₃N₂) is a fluorinated heterocyclic compound widely utilized as a key intermediate in the

synthesis of pharmaceuticals and agrochemicals.[1][2] Its chemical structure, incorporating a

reactive chlorine atom and an electron-withdrawing trifluoromethyl group, makes it a valuable

building block in drug discovery and development. However, these same properties necessitate

a thorough understanding of its potential hazards and the implementation of rigorous safety

protocols.

This technical guide is designed for researchers, scientists, and drug development

professionals. It provides comprehensive safety information, handling procedures, and

emergency response protocols to ensure the safe and effective use of this compound in a

laboratory setting. All data is derived from publicly available safety data sheets (SDS) and

chemical databases.

Hazard Identification and Classification
2-Chloro-5-(trifluoromethyl)pyrimidine is classified as a hazardous substance under the

Globally Harmonized System (GHS) of Classification and Labelling of Chemicals. It is acutely
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toxic if ingested and causes significant irritation to the skin, eyes, and respiratory system.[1][3]

Table 1: GHS Classification[1][3][4]

Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 3 H301: Toxic if swallowed

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
Category 2A

H319: Causes serious eye

irritation

| Specific Target Organ Toxicity (Single Exposure) | Category 3 | H335: May cause respiratory

irritation |

Signal Word:Danger[1][4]

Hazard Pictograms:[1]

GHS06 (Skull and Crossbones)

GHS07 (Exclamation Mark)

NFPA 704 Rating (Estimated):[1]

Health: 3 (Short exposure could cause serious temporary or residual injury)

Flammability: 1 (Must be preheated before ignition can occur)

Instability: 0 (Normally stable)

Physical and Chemical Properties
Understanding the physical and chemical properties of a substance is critical for safe storage

and handling.

Table 2: Physical and Chemical Properties
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Property Value Reference(s)

Molecular Weight 182.53 g/mol [3][4]

Appearance Solid, white crystalline powder [2][4]

Melting Point 48-52 °C [2][4]

Boiling Point 222.1 ± 35.0 °C (Predicted) [2]

Flash Point
71.1 °C (160.0 °F) - Closed

Cup
[4]

Density 1.504 ± 0.06 g/cm³ (Predicted) [2]

| Storage Temperature | -25 to -10 °C |[1] |

Toxicology and Health Effects
The primary health risks associated with this compound are acute oral toxicity and severe

irritation.[1]

Table 3: Summary of Toxicological Effects

Endpoint GHS Classification Key Effects Reference(s)

Acute Oral Toxicity Category 3

Toxic if swallowed.
Ingestion may
cause
gastrointestinal
irritation, nausea,
and vomiting.

[1][5]

Skin Irritation Category 2

Causes skin irritation,

redness, and pain

upon contact.

[1][6]

Eye Irritation Category 2A

Causes serious eye

irritation, redness, and

pain.

[1][6]
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| Respiratory Irritation | STOT SE 3 | May cause respiratory tract irritation, leading to coughing,

sore throat, and shortness of breath. |[1][6] |

Routes of Exposure:

Inhalation: Inhaling dust can irritate the respiratory system.[5]

Skin Contact: Direct contact causes skin irritation.[5]

Eye Contact: Direct contact causes serious eye irritation.[5]

Ingestion: Swallowing the substance is highly toxic and can be harmful.[5]

Exposure Controls and Personal Protection
Strict exposure controls are mandatory when handling 2-Chloro-5-
(trifluoromethyl)pyrimidine.

Engineering Controls
Ventilation: Always handle this compound in a certified chemical fume hood to minimize

inhalation of dust or fumes.[1][5] The laboratory should have a good general ventilation

system.

Safety Equipment: Emergency eye wash fountains and safety showers must be readily

available in the immediate vicinity of any potential exposure.[1][7]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is essential. The following table outlines the recommended

equipment.

Table 4: Recommended Personal Protective Equipment (PPE)
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Protection Type
Recommended
Equipment

Specifications &
Rationale

Reference(s)

Eye/Face

Chemical safety
goggles and a full-
face shield

Must conform to
OSHA 29 CFR
1910.133 or EN166
standards. A face
shield is required
when there is a risk
of splashing or
dust generation.

[1][5]

Hand

Chemical-resistant

gloves (e.g., Nitrile,

Neoprene)

Gloves must be

inspected before use.

Follow manufacturer's

specifications for

breakthrough time and

material compatibility.

[1][8]

Body

Flame-retardant lab

coat or chemical-

resistant suit

A fully buttoned lab

coat is the minimum

requirement. For

larger quantities or

higher-risk operations,

impervious clothing is

necessary.

[1][8]

| Respiratory | Air-purifying respirator with appropriate cartridges | If a fume hood is not

available or if exposure limits may be exceeded, a NIOSH-approved respirator (e.g., N95 for

dust or one with organic vapor cartridges) is required. |[1][5][8] |

Experimental Protocol: Donning and Doffing PPE
The following protocol details the standard procedure for putting on and removing PPE to

minimize cross-contamination. This protocol is a critical experimental workflow for ensuring

researcher safety.

Methodology:
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Donning (Putting On) Sequence:

1. Outer Garments: Put on the lab coat or chemical suit.

2. Respiratory Protection: Fit the respirator to your face, ensuring a proper seal.

3. Eye Protection: Put on safety goggles.

4. Gloves: Don gloves, ensuring the cuffs are pulled over the sleeves of the lab coat.

Doffing (Taking Off) Sequence:

1. Gloves: Remove gloves using a technique that avoids touching the outer contaminated

surface with bare skin.

2. Outer Garments: Remove the lab coat or suit by rolling it inside-out, away from the body.

3. Eye Protection: Remove the face shield and goggles from the back.

4. Respiratory Protection: Remove the respirator from the back.

5. Hand Hygiene: Wash hands thoroughly with soap and water immediately after removing

all PPE.

Handling and Storage
Safe Handling Procedures

Do not handle the compound until all safety precautions have been read and understood.[1]

Avoid breathing dust, mist, or spray.[1]

Wash hands and any exposed skin thoroughly after handling.[9]

Do not eat, drink, or smoke in areas where the chemical is handled.[9]

Use only non-sparking tools and take precautionary measures against static discharge.[1]

Ensure proper grounding procedures are followed.[1]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 12 Tech Support

https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=3H00%2F3H32-7-15.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=3H00%2F3H32-7-15.pdf
https://www.jubilantingrevia.com/uploads/files/438msds_0613GjGhs04Div.05sds2-chloro-5-trifluoromethylpyridine.pdf
https://www.jubilantingrevia.com/uploads/files/438msds_0613GjGhs04Div.05sds2-chloro-5-trifluoromethylpyridine.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=3H00%2F3H32-7-15.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=3H00%2F3H32-7-15.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1367454?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Storage Conditions
Store in a tightly closed container in a dry, cool, and well-ventilated area.[1][9]

Store locked up.[1]

This material is air and moisture sensitive; store under an inert atmosphere (e.g., argon or

nitrogen).[1]

Store in a designated explosion-proof freezer at a temperature between -25 °C and -10 °C.

[1]

Incompatible Materials: Keep away from strong oxidizing agents.[1]

Emergency Procedures
Immediate and appropriate action is crucial in the event of an emergency.

First-Aid Measures
General Advice: In case of an accident or if you feel unwell, seek immediate medical

attention and show the safety data sheet to the doctor.[1]

Inhalation: Move the person to fresh air. If breathing is difficult or has stopped, provide

artificial respiration. Get immediate medical attention.[1]

Skin Contact: Immediately remove all contaminated clothing. Wash the affected area with

plenty of soap and water. Get immediate medical attention.[1]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the

upper and lower eyelids. Remove contact lenses if present and easy to do. Continue rinsing.

Get immediate medical attention.[1]

Ingestion: Do NOT induce vomiting. Rinse mouth thoroughly with water. Never give anything

by mouth to an unconscious person. Get immediate medical attention.[1]
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Routes of Exposure

Immediate Actions

Exposure Occurs

Inhalation Skin Contact Eye Contact Ingestion

Move to fresh air.
Provide artificial respiration if needed.

Remove contaminated clothing.
Wash with soap and water.

Flush with water for 15+ minutes.
Remove contact lenses.

DO NOT induce vomiting.
Rinse mouth with water.

Seek IMMEDIATE
Medical Attention

Click to download full resolution via product page

Caption: First aid response workflow for different exposure routes.

Fire-Fighting Measures
Suitable Extinguishing Media: Use alcohol-resistant foam, dry powder, carbon dioxide, or a

water spray.[1]

Specific Hazards: Thermal decomposition can generate toxic and corrosive gases, including

carbon oxides, nitrogen oxides, hydrogen chloride, and hydrogen fluoride.[1] Dust from the

compound may form an explosive mixture with air if confined and exposed to an ignition

source.[1]

Protective Equipment: Firefighters must wear gas-tight, chemically protective clothing in

combination with a self-contained breathing apparatus (SCBA).[1]

Instructions: Evacuate the area. Due to the risk of explosion, fight the fire remotely if

possible.[1]
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Fire Suppression Actions

Fire Detected

Evacuate Area

Assess Situation
(Size & Location)

Don Full Protective Gear & SCBA

Safe to Approach?

Use appropriate extinguisher:
- Dry Chemical

- CO2
- Alcohol Foam

Fight fire remotely (Water Spray/Fog).
Cool containers to prevent rupture.

 Yes  No 

Click to download full resolution via product page

Caption: Decision logic for responding to a fire incident.

Accidental Release Measures
Personal Precautions: Evacuate all non-essential personnel.[1] Do not attempt to take action

without suitable protective equipment (see Section 4). Ensure adequate ventilation. Avoid

breathing dust. Eliminate all sources of ignition.[1]
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Environmental Precautions: Prevent the substance from entering sewers, public waters, or

the soil.[1]

Methods for Cleaning Up: For containment, stop the leak if it is safe to do so.[1] Carefully

sweep or shovel the spilled material into an appropriate, labeled container for disposal.

Minimize the generation of dust during cleanup.[1]

Spill Detected

1. Ensure Scene Safety
- Don appropriate PPE

- Ensure ventilation
- Eliminate ignition sources

2. Contain Spill
- Stop leak if safe to do so

- Prevent entry into drains/waterways

3. Clean Up Material
- Sweep or shovel into a labeled container

- Minimize dust generation

4. Dispose of Waste
- Containerize waste for disposal

- Follow institutional protocols

5. Decontaminate
- Clean spill area and equipment

- Doff PPE correctly

Click to download full resolution via product page

Caption: Step-by-step protocol for accidental spill response.
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Disposal Considerations
Chemical waste must be handled and disposed of in accordance with all local, state, and

federal regulations.

Waste Treatment: This material should be disposed of by a licensed and authorized

incinerator equipped with an afterburner and a flue gas scrubber.[1]

Packaging: Contaminated packaging should be treated as the chemical itself. Recycle

material as much as possible.[1]

Conclusion
2-Chloro-5-(trifluoromethyl)pyrimidine is a valuable chemical intermediate, but it poses

significant health risks, including acute toxicity and severe irritant properties. Adherence to the

safety protocols outlined in this guide is paramount for protecting the health and safety of

laboratory personnel. By combining proper engineering controls, consistent use of personal

protective equipment, and a clear understanding of emergency procedures, researchers can

handle this compound safely and effectively.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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